Cas no 1623367-18-9 (N-(1-Cyano-1,2-dimethylpropyl)-4-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1-piperazineacetamide)
N-(1-Cyano-1,2-dimethylpropyl)-4-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1-piperazineacetamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-26683263
- N-(1-CYANO-1,2-DIMETHYLPROPYL)-2-{4-[2-OXO-2-(PYRROLIDIN-1-YL)ETHYL]PIPERAZIN-1-YL}ACETAMIDE
- Z65174732
- AKOS017106079
- N-(2-Cyano-3-methylbutan-2-yl)-2-[4-(2-oxo-2-pyrrolidin-1-ylethyl)piperazin-1-yl]acetamide
- 1623367-18-9
- N-(1-Cyano-1,2-dimethylpropyl)-4-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1-piperazineacetamide
-
- Inchi: 1S/C18H31N5O2/c1-15(2)18(3,14-19)20-16(24)12-21-8-10-22(11-9-21)13-17(25)23-6-4-5-7-23/h15H,4-13H2,1-3H3,(H,20,24)
- InChI Key: FJRMDEAQVHDMMA-UHFFFAOYSA-N
- SMILES: N1(CC(NC(C#N)(C)C(C)C)=O)CCN(CC(=O)N2CCCC2)CC1
Computed Properties
- Exact Mass: 349.24777525g/mol
- Monoisotopic Mass: 349.24777525g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 527
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 79.7Ų
N-(1-Cyano-1,2-dimethylpropyl)-4-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1-piperazineacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26683263-0.05g |
N-(1-cyano-1,2-dimethylpropyl)-2-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]piperazin-1-yl}acetamide |
1623367-18-9 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-(1-Cyano-1,2-dimethylpropyl)-4-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1-piperazineacetamide Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on N-(1-Cyano-1,2-dimethylpropyl)-4-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1-piperazineacetamide
N-(1-Cyano-1,2-dimethylpropyl)-4-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1-piperazineacetamide (CAS No. 1623367-18-9): A Comprehensive Overview
N-(1-Cyano-1,2-dimethylpropyl)-4-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1-piperazineacetamide (CAS No. 1623367-18-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of piperazine and pyrrolidine, two important heterocyclic compounds with a wide range of biological activities. The unique structural features of this compound make it a promising candidate for various therapeutic applications.
The molecular structure of N-(1-Cyano-1,2-dimethylpropyl)-4-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1-piperazineacetamide consists of a piperazine ring linked to a pyrrolidine-containing side chain through an acetamide group. The presence of the cyano and methyl groups adds to the compound's complexity and contributes to its pharmacological properties. Recent studies have highlighted the potential of this compound in modulating various biological pathways, making it a subject of interest for researchers and pharmaceutical companies alike.
In the realm of medicinal chemistry, N-(1-Cyano-1,2-dimethylpropyl)-4-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1-piperazineacetamide has been investigated for its potential as an inhibitor of specific enzymes and receptors. One notable area of research is its activity as an inhibitor of protein kinases, which are key regulators of cellular processes such as cell growth, division, and apoptosis. Protein kinases are often dysregulated in various diseases, including cancer and inflammatory disorders, making them attractive targets for therapeutic intervention.
Recent studies have shown that N-(1-Cyano-1,2-dimethylpropyl)-4-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1-piperazineacetamide exhibits potent inhibitory activity against certain protein kinases, particularly those involved in the MAPK signaling pathway. This pathway plays a crucial role in cell proliferation and survival, and its dysregulation is implicated in several types of cancer. By targeting specific kinases within this pathway, the compound has the potential to disrupt the aberrant signaling that drives tumor growth.
Beyond its role as a kinase inhibitor, N-(1-Cyano-1,2-dimethylpropyl)-4-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1-piperazineacetamide has also been explored for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation and tissue damage. The compound's ability to modulate inflammatory pathways makes it a promising candidate for the development of new anti-inflammatory drugs.
Clinical trials are currently underway to evaluate the safety and efficacy of N-(1-Cyano-1,2-dimethylpropyl)-4-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1-piperazineacetamide in various therapeutic settings. Preliminary results have shown promising outcomes, with the compound demonstrating good pharmacokinetic properties and a favorable safety profile. These findings suggest that further development and optimization of this compound could lead to the discovery of new therapeutic agents for treating a range of diseases.
In addition to its therapeutic potential, N-(1-Cyano-1,2-dimethylpropyl)-4-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1-piperazineacetamide has also been studied for its use as a tool compound in basic research. Its ability to selectively inhibit specific targets makes it valuable for investigating the roles of these targets in various biological processes. This application can provide insights into disease mechanisms and help identify new therapeutic targets.
The synthesis of N-(1-Cyano-1,2-dimethylpropyl)-4-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1-piperazineacetamide involves multiple steps and requires careful control over reaction conditions to ensure high yields and purity. Recent advances in synthetic chemistry have led to more efficient methods for producing this compound on both laboratory and industrial scales. These improvements have facilitated further research and development efforts aimed at optimizing its properties for clinical use.
In conclusion, N-(1-Cyano-1,2-dimethylpropyl)-4-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1-piperazineacetamide (CAS No. 1623367-18-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for developing new therapies for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in the field.
1623367-18-9 (N-(1-Cyano-1,2-dimethylpropyl)-4-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1-piperazineacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)